5-Phenoxypyridin-2-amine
Cat. No. B3148266
M. Wt: 186.21 g/mol
InChI Key: YSBJQFDQHNMAMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[CH3:18][C:19](=[O:20])[OH:21].[N+:1]([O-:2])(=[O:3])[c:4]1[n:5][cH:6][c:7]([O:10][c:11]2[cH:12][cH:13][cH:14][cH:15][cH:16]2)[cH:8][cH:9]1.[OH2:17].[Zn:22]>>[NH2:1][c:4]1[n:5][cH:6][c:7]([O:10][c:11]2[cH:12][cH:13][cH:14][cH:15][cH:16]2)[cH:8][cH:9]1
|
Inputs
Step One
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=[N+]([O-])c1ccc(Oc2ccccc2)cn1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Zn]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Nc1ccc(Oc2ccccc2)cn1
|
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
